Cas no 2229548-91-6 (3-(2-chloro-4-methylphenoxy)-3-methylazetidine)

• Product Name: 3-(2-chloro-4-methylphenoxy)-3-methylazetidine
• CAS No: 2229548-91-6
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5935186
• PubChem ID: 165884748
• Update Time: 2025-10-29

3-(2-chloro-4-methylphenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-methylphenoxy)-3-methylazetidine
• EN300-1994829
• 2229548-91-6

• Inchi： 1S/C11H14ClNO/c1-8-3-4-10(9(12)5-8)14-11(2)6-13-7-11/h3-5,13H,6-7H2,1-2H3
• InChI Key： HOPYXQUBCBTQNL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1OC1(C)CNC1

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-chloro-4-methylphenoxy)-3-methylazetidine

Introduction to Compound with CAS No. 2229548-91-6 and Product Name: 3-(2-chloro-4-methylphenoxy)-3-methylazetidine

The compound with the CAS number 2229548-91-6 and the product name 3-(2-chloro-4-methylphenoxy)-3-methylazetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro-substituted phenyl ring and an azetidine core, contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The 3-(2-chloro-4-methylphenoxy)-3-methylazetidine molecule has been extensively studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and metabolic disorders. The chloro-substituent on the phenyl ring enhances the lipophilicity of the molecule, facilitating better membrane penetration, while the methyl groups on the azetidine ring contribute to steric hindrance, which can influence binding affinity to target proteins.

One of the most compelling aspects of this compound is its interaction with proteins involved in cell signaling pathways. Research has demonstrated that molecules with a similar structural motif can interfere with the activity of enzymes such as kinases and phosphodiesterases. For instance, studies have shown that derivatives of 3-(2-chloro-4-methylphenoxy)-3-methylazetidine can inhibit the activity of Janus kinases (JAKs), which are crucial in regulating immune responses and hematopoiesis. This inhibition has been linked to reduced inflammation and improved treatment outcomes in autoimmune diseases.

The azetidine core in this compound is particularly noteworthy, as it provides a rigid framework that can be optimized for binding to specific residues on target proteins. This structural feature has been exploited in the design of drugs targeting bacterial infections, where azetidine derivatives have shown promise in disrupting bacterial cell wall synthesis. Furthermore, the presence of both chloro and methyl substituents allows for fine-tuning of pharmacokinetic properties, including solubility and metabolic stability, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled more precise predictions of binding affinities and pharmacological profiles for compounds like 3-(2-chloro-4-methylphenoxy)-3-methylazetidine. Molecular docking studies have identified key interactions between this molecule and its target proteins, providing insights into how structural modifications can enhance efficacy. For example, computational models have suggested that introducing additional hydroxyl groups at specific positions could improve binding affinity while maintaining favorable pharmacokinetic properties.

Another area of interest is the potential application of this compound in treating neurological disorders. Preliminary studies have indicated that derivatives of 3-(2-chloro-4-methylphenoxy)-3-methylazetidine can modulate neurotransmitter release by interacting with transporters and receptors in the brain. Specifically, modifications aimed at enhancing selectivity for certain neurotransmitter systems could lead to novel treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 3-(2-chloro-4-methylphenoxy)-3-methylazetidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in the synthesis process.

From a regulatory perspective, compounds like 3-(2-chloro-4-methylphenoxy)-3-methylazetidine must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Preclinical studies involving cell culture assays and animal models are essential to evaluate potential therapeutic benefits and identify any adverse effects. These studies provide critical data for regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) when reviewing drug applications.

The future prospects for 3-(2-chloro-4-methylphenoxy)-3-methylazetidine are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems may further enhance the efficacy of this compound by improving bioavailability or targeting specific tissues within the body. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory bodies will be crucial in translating laboratory discoveries into viable therapeutic options for patients worldwide.